Communesin H

• Molecular Formula: C30H36N4O2
• Molecular Weight: 484.6 g/mol
• IUPAC Name: 1-[(2R,6S,14S,22S,25R)-25-[(2S)-3,3-dimethyloxiran-2-yl]-15-methyl-1,3,13,15-tetrazaheptacyclo[18.4.1.02,6.06,22.07,12.014,22.016,21]pentacosa-7,9,11,16,18,20-hexaen-3-yl]butan-1-one
• InChI: InChI=1S/C30H36N4O2/c1-5-9-22(35)33-16-14-29-19-11-6-7-12-20(19)31-26-30(29)15-17-34(27(29)33)24(25-28(2,3)36-25)18-10-8-13-21(23(18)30)32(26)4/h6-8,10-13,24-27,31H,5,9,14-17H2,1-4H3/t24-,25+,26+,27+,29-,30-/m1/s1
• InChI Key: RMGREFLDMCGIFA-WFMSWEOJSA-N
• Isomeric SMILES: CCCC(=O)N1CC[C@@]23[C@@H]1N4CC[C@@]25[C@@H](NC6=CC=CC=C36)N(C7=CC=CC(=C57)[C@@H]4[C@H]8C(O8)(C)C)C
• Canonical SMILES: CCCC(=O)N1CCC23C1N4CCC25C(NC6=CC=CC=C36)N(C7=CC=CC(=C57)C4C8C(O8)(C)C)C
• synonyms: communesin H

Description

Communesin H is a natural product found in Botrytis and Penicillium with data available.

Scientific Research Applications

Structural Elucidation and Synthetic Approaches

Communesins, including Communesin H, are a class of alkaloids isolated from fungi like Penicillium rivulum. They have garnered attention due to their unique and challenging structural framework, making them subjects of extensive synthetic studies. Communesin H and its analogs represent a significant interest in the field of organic chemistry for their complex molecular architecture, which poses a substantial synthetic challenge and opportunities for exploring novel synthetic methodologies.

• Structural Discovery : Communesins G and H were discovered as new alkaloids from the psychrotolerant fungus Penicillium rivulum. Their structures were elucidated using advanced spectroscopic techniques, highlighting the diversity of natural products produced by fungi in unique environmental conditions (Dalsgaard et al., 2005).

• Biosynthetic Pathway : The biosynthetic pathway of communesins has been explored to understand how nature constructs these complex molecules from simple precursors. This knowledge aids in the development of synthetic strategies for communesins and other structurally related compounds (Lin et al., 2015).

• Synthetic Studies : Synthetic efforts towards Communesins, including Communesin H, have focused on developing novel strategies to construct their complex polycyclic frameworks. These studies not only aim at the total synthesis of these compounds but also at understanding the stereochemical nuances essential for their biological activity (Zuo & Ma, 2011). Similar efforts are highlighted by Trost & Osipov (2015), demonstrating the breadth of synthetic approaches developed to access these challenging molecular architectures (Trost & Osipov, 2015).

• Total Synthesis and Activity : A comprehensive study reported the total synthesis and anti-cancer activity of all known Communesin alkaloids, including Communesin H, underscoring the synthetic achievements in this field and providing insights into the structure-activity relationships of these compounds (Pompeo et al., 2019).